2,6-Dimethylpyridine
2,6-Dimethylpyridine
Isolated from the basic fraction of coal tar. A semi-volatile compound in tobacco.
2,6-Dimethylpyridine is a volatile flavor compound that is reported to occur in soy sauce and boiled buckwheat flour. It is also one of the key volatiles bases found in cigar and cigarette smoke.
2,6-dimethylpyridine is a member of the class of methylpyridines that is pyridine carrying methyl substituents at positions 2 and 6. It derives from a hydride of a pyridine.
2, 6-Dimethylpyridine, also known as alpha, alpha'-lutidine or 2, 6-lutidine, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2, 6-Dimethylpyridine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 2, 6-Dimethylpyridine has been primarily detected in feces. Within the cell, 2, 6-dimethylpyridine is primarily located in the cytoplasm. 2, 6-Dimethylpyridine can be biosynthesized from pyridine. 2, 6-Dimethylpyridine is an amine, bready, and cocoa tasting compound that can be found in alcoholic beverages, cereals and cereal products, peppermint, and tea. This makes 2, 6-dimethylpyridine a potential biomarker for the consumption of these food products.
Lutidine appears as a colorless liquid with a peppermint odor. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.
2,6-Dimethylpyridine is a volatile flavor compound that is reported to occur in soy sauce and boiled buckwheat flour. It is also one of the key volatiles bases found in cigar and cigarette smoke.
2,6-dimethylpyridine is a member of the class of methylpyridines that is pyridine carrying methyl substituents at positions 2 and 6. It derives from a hydride of a pyridine.
2, 6-Dimethylpyridine, also known as alpha, alpha'-lutidine or 2, 6-lutidine, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2, 6-Dimethylpyridine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 2, 6-Dimethylpyridine has been primarily detected in feces. Within the cell, 2, 6-dimethylpyridine is primarily located in the cytoplasm. 2, 6-Dimethylpyridine can be biosynthesized from pyridine. 2, 6-Dimethylpyridine is an amine, bready, and cocoa tasting compound that can be found in alcoholic beverages, cereals and cereal products, peppermint, and tea. This makes 2, 6-dimethylpyridine a potential biomarker for the consumption of these food products.
Lutidine appears as a colorless liquid with a peppermint odor. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
108-48-5
VCID:
VC21176279
InChI:
InChI=1S/C7H9N/c1-6-4-3-5-7(2)8-6/h3-5H,1-2H3
SMILES:
CC1=NC(=CC=C1)C
Molecular Formula:
C7H9N
Molecular Weight:
107.15 g/mol
2,6-Dimethylpyridine
CAS No.: 108-48-5
Cat. No.: VC21176279
Molecular Formula: C7H9N
Molecular Weight: 107.15 g/mol
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Specification
| Description | Isolated from the basic fraction of coal tar. A semi-volatile compound in tobacco. 2,6-Dimethylpyridine is a volatile flavor compound that is reported to occur in soy sauce and boiled buckwheat flour. It is also one of the key volatiles bases found in cigar and cigarette smoke. 2,6-dimethylpyridine is a member of the class of methylpyridines that is pyridine carrying methyl substituents at positions 2 and 6. It derives from a hydride of a pyridine. 2, 6-Dimethylpyridine, also known as alpha, alpha'-lutidine or 2, 6-lutidine, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2, 6-Dimethylpyridine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 2, 6-Dimethylpyridine has been primarily detected in feces. Within the cell, 2, 6-dimethylpyridine is primarily located in the cytoplasm. 2, 6-Dimethylpyridine can be biosynthesized from pyridine. 2, 6-Dimethylpyridine is an amine, bready, and cocoa tasting compound that can be found in alcoholic beverages, cereals and cereal products, peppermint, and tea. This makes 2, 6-dimethylpyridine a potential biomarker for the consumption of these food products. Lutidine appears as a colorless liquid with a peppermint odor. Less dense than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals. |
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| CAS No. | 108-48-5 |
| Molecular Formula | C7H9N |
| Molecular Weight | 107.15 g/mol |
| IUPAC Name | 2,6-dimethylpyridine |
| Standard InChI | InChI=1S/C7H9N/c1-6-4-3-5-7(2)8-6/h3-5H,1-2H3 |
| Standard InChI Key | OISVCGZHLKNMSJ-UHFFFAOYSA-N |
| SMILES | CC1=NC(=CC=C1)C |
| Canonical SMILES | CC1=NC(=CC=C1)C |
| Boiling Point | 144.1 °C 144 °C @ 760 mm Hg |
| Colorform | Oily liq |
| Melting Point | -6.1 °C Mp -6 ° -5.8 °C -6°C |
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